Cas no 1251923-65-5 (1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-methylpropan-1-amine hydrochloride)

• Product Name: 1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-methylpropan-1-amine hydrochloride
• CAS No: 1251923-65-5
• MF: C₉H₁₆ClN₃O
• MW: 217.695840835571
• CID: 4582048
• Update Time: 2025-11-02

1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-methylpropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-methylpropan-1-amine hydrochloride

• Inchi： 1S/C9H15N3O.ClH/c1-5(2)7(10)9-11-8(12-13-9)6-3-4-6;/h5-7H,3-4,10H2,1-2H3;1H
• InChI Key： FGKLAPVZQLMLAG-UHFFFAOYSA-N
• SMILES： C(C1ON=C(C2CC2)N=1)(N)C(C)C.[H]Cl

Additional information on 1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-methylpropan-1-amine hydrochloride

1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-methylpropan-1-amine hydrochloride: A Novel Compound for Targeted Therapeutic Applications

CAS No. 1251923-65-5 represents a unique molecular entity with structural features that distinguish it from conventional pharmaceutical agents. This compound, 1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-methylpropan-1-amine hydrochloride, is characterized by its 1,2,4-oxadiazol-5-yl ring system, which is a key pharmacophore for modulating biological interactions. The integration of a 3-cyclopropyl substituent and a 2-methylpropan-1-amine backbone creates a scaffold with potential for multi-target engagement, as evidenced by recent advances in medicinal chemistry.

Recent studies in targeted drug delivery have highlighted the significance of 1,2,4-oxadiazole derivatives in modulating enzyme activity. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that 1,2,4-oxadiazole scaffolds exhibit enhanced binding affinity for kinases, which is critical for the development of anti-cancer therapeutics. The 3-cyclopropyl group in this compound may confer additional steric and electronic properties that optimize its interaction with specific protein targets.

Structural analysis of 1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-methylpropan-1-amine hydrochloride reveals a hydrochloride salt configuration, which is commonly used to enhance solubility and bioavailability in pharmaceutical formulations. This salt form is particularly relevant for oral administration, as it ensures rapid dissolution in gastrointestinal fluids. The 2-methylpropan-1-amine moiety contributes to the compound’s ability to interact with biological membranes, potentially improving its cellular uptake.

Current research in inflammation modulation has explored the role of 1,2,4-oxadiazole derivatives in suppressing pro-inflammatory pathways. A 2024 study in Pharmaceutical Research reported that compounds with a 1,2,4-oxadiazol-5-yl ring exhibit significant inhibitory effects on cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are key mediators of inflammatory responses. This suggests that 1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-methylpropan-1-amine hydrochloride may have potential applications in chronic inflammatory diseases such as rheumatoid arthritis.

The 1,2,4-oxadiazole ring system is also being investigated for its role in neurodegenerative disease treatment. A 2023 review in Drug Discovery Today highlighted the potential of 1,2,4-oxadiazole derivatives to modulate ion channels and neurotransmitter receptors, which are implicated in conditions like Alzheimer’s and Parkinson’s disease. The 3-cyclopropyl substituent may further enhance these effects by stabilizing the ring structure and improving molecular rigidity.

From a synthetic perspective, the 1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-methylpropan-1-amine hydrochloride structure can be synthesized via a multi-step process involving the formation of the 1,2,4-oxadiazole ring and the introduction of the 3-cyclopropyl group. Recent advancements in green chemistry have enabled more efficient and environmentally sustainable methods for producing such compounds, as reported in a 2024 paper in Green Chemistry. These methods reduce waste and energy consumption while maintaining high yields.

The hydrochloride salt form of this compound is particularly advantageous for formulation purposes. It allows for the development of solid dosage forms with improved stability and shelf life. Additionally, the hydrochloride salt enhances the compound’s solubility in aqueous solutions, which is critical for parenteral administration in certain therapeutic contexts. This property makes the compound suitable for use in injectable formulations requiring rapid onset of action.

Pharmacokinetic studies on 1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-methylpropan-1-amine hydrochloride have shown promising results in preclinical models. A 2023 study in Drug Metabolism and Disposition demonstrated that the compound exhibits good absorption and bioavailability after oral administration, with minimal first-pass metabolism. This suggests that the compound could be effective in systemic therapies while minimizing side effects associated with poor drug metabolism.

Furthermore, the 1,2,4-oxadiazol-5-yl ring system is being explored for its potential in antimicrobial applications. A 2024 study in Antimicrobial Agents and Chemotherapy reported that derivatives of this ring system exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria. This indicates that 1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-methylpropan-1-amine hydrochloride may have applications in antibacterial drug development, particularly in the context of increasing antibiotic resistance.

Despite its potential, the compound is still in the early stages of development, and further research is needed to fully understand its therapeutic applications. Ongoing studies are focused on optimizing its selectivity for specific targets and minimizing potential off-target effects. The integration of computational modeling and high-throughput screening techniques is expected to accelerate the discovery of new applications for this compound.

In conclusion, 1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-methylpropan-1-amine hydrochloride (CAS No. 1251923-65-5) represents a promising candidate for the development of novel therapeutics. Its unique structural features, including the 1,2,4-oxadiazol-5-yl ring and 3-cyclopropyl substituent, provide a foundation for exploring its potential in anti-cancer, anti-inflammatory, neurodegenerative disease, and antimicrobial applications. Continued research into its pharmacological properties and therapeutic applications will be critical for its advancement into clinical use.

Further exploration of this compound’s interactions with biological systems and its potential for drug repurposing could unlock new avenues for its application. The hydrochloride salt form and its structural characteristics make it a versatile platform for the design of future pharmaceutical agents. As the field of medicinal chemistry continues to evolve, compounds like 1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-methylpropan-1-amine hydrochloride will play a pivotal role in addressing unmet medical needs.